Cas no 26389-78-6 (Benzenamine,N,N-bis(2-chloroethyl)-4-methyl-2,6-dinitro-)

• Product Name: Benzenamine,N,N-bis(2-chloroethyl)-4-methyl-2,6-dinitro-
• CAS No: 26389-78-6
• MF: C₁₁H₁₃Cl₂N₃O₄
• MW: 322.144620656967
• CID: 262773
• PubChem ID: 33497
• Update Time: 2025-04-19

Benzenamine,N,N-bis(2-chloroethyl)-4-methyl-2,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N,N-bis(2-chloroethyl)-4-methyl-2,6-dinitro-
• N,N-bis(2-chloroethyl)-4-methyl-2,6-dinitroaniline
• AN 5647
• AN 56477
• p-Toluidine, N,N-bis(2-chloroethyl)-2,6-dinitro-
• Torpedo
• DTXSID8042183
• XKUWFOYPQIVFMM-UHFFFAOYSA-N
• Caswell No. 089A
• UNII-734ESH36S2
• 734ESH36S2
• NS00126645
• 26389-78-6
• AI3-62692
• AKOS040751154
• CHLORNIDINE
• SCHEMBL10344444
• N, N-bis(2-chloroethyl)-4-methyl-2, 6-dinitroaniline
• N,N-Bis(2-chloroethyl)-4-methyl-2,6-dinitroaniline #
• Benzenamine, N,N-bis(2-chloroethyl)-4-methyl-2,6-dinitro-
• N,N-Bis(2-chloroethyl)-2,6-dinitro-p-toluidine
• N,N-BIS(2-CHLOROETHYL)-4-METHYL-2,6-DINITROBENZENAMINE
• CHLORNIDINE)

• Inchi： 1S/C11H13Cl2N3O4/c1-8-6-9(15(17)18)11(10(7-8)16(19)20)14(4-2-12)5-3-13/h6-7H,2-5H2,1H3
• InChI Key： XKUWFOYPQIVFMM-UHFFFAOYSA-N
• SMILES： ClCCN(CCCl)C1C(=CC(C)=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 321.02849
• Monoisotopic Mass: 321.028311
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 94.9

Experimental Properties

• Density: 1.443
• Boiling Point: 465.8°Cat760mmHg
• Flash Point: 235.5°C
• Refractive Index: 1.61
• PSA: 89.52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Nitrotoluenes